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Compound of Interest

Compound Name: aluminum(III) sulfide

Cat. No.: B12063053 Get Quote

Introduction to Aluminum Sulfide Polymorphs
Aluminum sulfide (Al2S3) is a chemical compound that exists in several crystalline forms, with

the alpha (α) and beta (β) phases being the most commonly encountered hexagonal structures.

[1] These polymorphs exhibit a wurtzite-like crystal structure, where the fundamental difference

lies in the arrangement of lattice vacancies.[1] The aluminum cations (Al³⁺) occupy tetrahedral

holes within a hexagonally close-packed framework of sulfide anions (S²⁻).[1] The α-Al2S3

phase is the most stable form at room temperature.[1]

Crystallographic Data
The crystallographic data for α-Al2S3 and β-Al2S3 are summarized in the tables below for

direct comparison.

Table 1: Crystal Structure and Lattice Parameters
Parameter α-Al2S3 β-Al2S3

Crystal System Hexagonal Hexagonal

Space Group P 6₁ P 6₃mc

Lattice Constant a 6.423 Å 3.579 Å

Lattice Constant c 17.83 Å 5.829 Å

Cell Volume 637.3 Å³ 64.5 Å³

Formula Units (Z) 6 2/3
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Note: Data for α-Al2S3 is from the Materials Project entry mp-2654, and for β-Al2S3 from

Wikipedia, which references older literature.

Table 2: Atomic Coordinates for α-Al2S3
The atomic positions for α-Al2S3 with space group P 6₁ are provided below. In this structure,

there are two distinct aluminum sites and three distinct sulfur sites.

Atom
Wyckoff
Symbol

x y z

Al1 6a 0.657859 0.010443 0.549519

Al2 6a 0.699733 0.005882 0.183931

S1 6a 0.340216 0.343550 0.348284

S2 6a 0.665934 0.958098 0.040316

S3 6a 0.652829 0.698936 0.495302

Source: Materials Project, mp-2654

Detailed atomic coordinates for β-Al2S3 are not readily available in recent literature, reflecting

its nature as a higher temperature phase that is less extensively characterized than the stable

α-form.

Experimental Protocols
Synthesis of α-Al2S3
The synthesis of α-Al2S3 is typically achieved through a direct and highly exothermic reaction

between aluminum and sulfur powders.

Materials:

Aluminum powder (100 mesh)

Sulfur powder
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Quartz tube

Furnace

Procedure:

Stoichiometric amounts of aluminum and sulfur powders are thoroughly mixed in an inert

atmosphere to prevent oxidation. The balanced chemical equation for this synthesis reaction

is: 2Al + 3S → Al₂S₃.

The mixture is placed in a quartz tube, which is then evacuated and sealed.

The sealed tube is heated in a furnace. The reaction is highly exothermic, and the

temperature can exceed 1100 °C.[1]

After the reaction is complete, the tube is allowed to cool down slowly to room temperature.

The resulting product is the stable α-Al2S3 phase.

Phase Transformation to β-Al2S3
The β-Al2S3 phase is obtained by annealing the α-Al2S3 phase at elevated temperatures.

Materials:

α-Al2S3 powder

High-temperature furnace

Inert gas supply (e.g., Argon)

Procedure:

A sample of α-Al2S3 powder is placed in a crucible suitable for high-temperature

applications.

The crucible is placed in a tube furnace.

The furnace is purged with an inert gas, such as argon, to prevent oxidation of the aluminum

sulfide.
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The sample is heated to several hundred degrees Celsius. The precise temperature for the

phase transition to β-Al2S3 is in the range of 600-800°C.

The sample is held at this temperature for a sufficient duration to ensure complete phase

transformation.

The sample is then cooled. The cooling rate may influence the resulting microstructure.

Characterization
X-ray diffraction (XRD) is the primary technique used to identify and differentiate between the α

and β phases of Al2S3. The distinct space groups and lattice parameters of the two phases

result in unique diffraction patterns.

Phase Relationship and Transformation
The relationship between α-Al2S3 and β-Al2S3 is a temperature-driven phase transition. The α-

phase is the thermodynamically stable form at lower temperatures, while the β-phase is formed

upon heating. This transformation is reversible, although quenching from high temperatures

might retain the β-phase metastably at room temperature.

Phase Transformation of Al2S3

α-Al2S3
(Hexagonal, P 6₁)

β-Al2S3
(Hexagonal, P 6₃mc)

Annealing (Several hundred °C)Cooling

Click to download full resolution via product page

Caption: Phase transition diagram for α-Al2S3 and β-Al2S3.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of α-Al2S3 and its transformation to β-Al2S3.
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Synthesis and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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